Cas no 868228-60-8 (1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea)

1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea structure
868228-60-8 structure
Product Name:1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
CAS No:868228-60-8
MF:C23H32N4OS
MW:412.591383934021
CID:6085732
PubChem ID:4208289
Update Time:2025-06-25

1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
    • Thiourea, N-(4-ethoxyphenyl)-N'-[1-methyl-2-(4-methyl-1-piperazinyl)-2-phenylethyl]-
    • HMS2734G03
    • MLS000624278
    • 1-(4-ethoxyphenyl)-3-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)thiourea
    • AKOS024610507
    • SMR000323578
    • 868228-60-8
    • F1810-0025
    • 1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
    • CHEMBL1428312
    • Inchi: 1S/C23H32N4OS/c1-4-28-21-12-10-20(11-13-21)25-23(29)24-18(2)22(19-8-6-5-7-9-19)27-16-14-26(3)15-17-27/h5-13,18,22H,4,14-17H2,1-3H3,(H2,24,25,29)
    • InChI Key: DOMCOOGTMDHXLE-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(OCC)C=C1)C(NC(C)C(N1CCN(C)CC1)C1=CC=CC=C1)=S

Computed Properties

  • Exact Mass: 412.22968283g/mol
  • Monoisotopic Mass: 412.22968283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • Density: 1.160±0.06 g/cm3(Predicted)
  • Boiling Point: 537.1±60.0 °C(Predicted)
  • pka: 12.89±0.70(Predicted)

1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1810-0025-2μmol
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1810-0025-5μmol
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1810-0025-10μmol
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1810-0025-20μmol
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1810-0025-1mg
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1810-0025-2mg
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1810-0025-3mg
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1810-0025-4mg
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1810-0025-5mg
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1810-0025-10mg
1-(4-ethoxyphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
868228-60-8 90%+
10mg
$79.0 2023-05-17

1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Related Literature

Additional information on 1-(4-ethoxyphenyl)-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea

Introduction to 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea (CAS No. 868228-60-8)

1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea (CAS No. 868228-60-8) is a complex organic compound with a diverse range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its unique structural features and potential therapeutic properties.

The chemical structure of 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea is characterized by the presence of a thiourea moiety, which is a functional group known for its ability to form hydrogen bonds and interact with various biological targets. Additionally, the compound contains an ethoxyphenyl and a 4-methylpiperazinyl substituent, both of which contribute to its overall pharmacological profile.

Recent studies have highlighted the potential of 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable candidate for the development of new drugs targeting chronic pain and inflammatory conditions.

In addition to its anti-inflammatory effects, 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea has also been investigated for its potential as an antitumor agent. A study conducted by a team of researchers at the University of California found that this compound can selectively inhibit the growth of certain cancer cell lines without causing significant toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further preclinical and clinical evaluation.

The mechanism of action of 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea is not yet fully understood, but preliminary data suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of specific signaling pathways involved in inflammation and cell proliferation. Another possibility is that the compound interacts with specific receptors or enzymes, leading to downstream effects on cellular processes.

To further elucidate the potential therapeutic applications of 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models. These studies are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to human clinical trials.

In conclusion, 1-(4-Ethoxyphenyl)-3-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea (CAS No. 868228-60-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.